Cas no 1279818-57-3 (tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate)

Tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate is a versatile intermediate in organic synthesis, particularly valuable for constructing complex heterocyclic frameworks. Its structure combines a reactive cyanoacetate moiety with a chloropyridinyl group, enabling diverse transformations such as cyclizations, condensations, and nucleophilic substitutions. The tert-butyl ester enhances solubility in organic solvents and provides steric protection, improving handling stability. The 6-chloropyridin-2-yl group serves as a directing scaffold for further functionalization, making it useful in pharmaceutical and agrochemical applications. This compound is particularly advantageous in multistep syntheses due to its balanced reactivity and compatibility with a range of reaction conditions.
tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate structure
1279818-57-3 structure
Product Name:tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate
CAS No:1279818-57-3
MF:C12H13ClN2O2
MW:252.696821928024
MDL:MFCD20278065
CID:2092483
PubChem ID:75529919
Update Time:2025-05-19

tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate
    • AKOS024463043
    • CS2079
    • 1279818-57-3
    • tert-Butyl 2-(6-chloro-2-pyridyl)-2-cyano-acetate
    • DB-335586
    • tert-Butyl2-(6-chloropyridin-2-yl)-2-cyanoacetate
    • MFCD20278065
    • MDL: MFCD20278065
    • Inchi: 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)8(7-14)9-5-4-6-10(13)15-9/h4-6,8H,1-3H3
    • InChI Key: XMYHFDDVUXQKKW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(C#N)C(=O)OC(C)(C)C)=N1

Computed Properties

  • Exact Mass: 252.0665554g/mol
  • Monoisotopic Mass: 252.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63Ų

tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate Pricemore >>

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Additional information on tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate

tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate: A Comprehensive Overview

The compound tert-Butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate, with the CAS number 1279818-57-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group, a cyanoacetic acid moiety, and a chloropyridine ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of tert-butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a precursor for the synthesis of high-performance polymers with tailored mechanical and thermal properties. The cyano group, in particular, has been shown to enhance the compatibility of the compound with other monomers, leading to improved polymerization efficiency.

The synthesis of tert-butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate involves a multi-step process that typically begins with the preparation of the chloropyridine derivative. This is followed by nucleophilic substitution reactions to introduce the cyanoacetic acid group and subsequent esterification to form the final product. The use of modern catalytic systems has significantly streamlined this process, enabling higher yields and better control over the product's purity.

In terms of physical properties, tert-butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate exhibits a melting point of approximately 85°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for various solution-based chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating that it remains stable under mild reaction conditions.

The application of tert-butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate extends beyond polymer chemistry. Recent research has demonstrated its potential as a building block in medicinal chemistry, where it serves as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, makes it an invaluable tool for drug discovery efforts.

In conclusion, tert-butyl 2-(6-chloropyridin-2-yl)-2-cyanoacetate is a versatile compound with a wide range of applications in organic synthesis and materials science. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development. As advancements in synthetic methodologies continue to unfold, the potential for this compound to contribute to innovative solutions across multiple disciplines remains promising.

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